Cas no 40254-90-8 (NSC 693868)
NSC 693868 Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-b]quinoxalin-3-amine
- NSC 693868
- 5 Inhibitor
- Cdk 1
- 3-Aminopyrazolo[3,4-b]quinoxaline
- NSC693868
- BRD-K31268420-001-01-1
- HMS3268M10
- 3-amino-1H-pyrazolo[3,4-b]quinoxaline, AldrichCPR
- HSCI1_000152
- HMS3412L20
- NCI60_033600
- NSC-693868
- HMS3676L20
- 2H-PYRAZOLO[3,4-B]QUINOXALIN-3-AMINE
- 40254-90-8
- Cdk1/5 Inhibitor
- CHEMBL259389
- 2H-pyrazolo[4,3-b]quinoxalin-3-amine
- 3-Amino-1H-pyrazolo[3,4-b]quinoxaline
- 2H-Pyrazolo[3,4-b]quinoxalin-3-amine(9CI)
- CHEBI:92540
- DTXSID301289030
- NCGC00025317-02
- HY-103381
- NCGC00025317-01
- Quinoxaline1
- Tocris-1937
- AKOS024456869
- CCG-206825
- K00033
- CS-0027780
- GTPL5947
- HMS3229C18
- FT-0645277
- SR-01000597549
- AKOS006293899
- pyrazolo[3,4-b]quinoxaline deriv. 1
- quinoxaline 1
- CDK1-5-inhibitor
- Cdk1/5 Inhibitor - CAS 40254-90-8
- SR-01000597549-1
- 56984-56-6
- BDBM7534
- DWHVZCLBMTZRQM-UHFFFAOYSA-N
- Q27075816
- BRD-K87932577-001-01-6
- SCHEMBL1394500
- DB-261134
- SDCCGSBI-0086738.P003
- BRD-K87932577-001-02-4
- GLXC-03356
-
- Inchi: 1S/C9H7N5/c10-8-7-9(14-13-8)12-6-4-2-1-3-5(6)11-7/h1-4H,(H3,10,12,13,14)
- InChI Key: DWHVZCLBMTZRQM-UHFFFAOYSA-N
- SMILES: N1=C2C=CC=CC2=NC2C1=C(N)NN=2
Computed Properties
- Exact Mass: 185.07000
- Monoisotopic Mass: 185.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.5A^2
- Surface Charge: 0
- Tautomer Count: 23
- XLogP3: 0.9
Experimental Properties
- Color/Form: Not available
- Density: 1.570±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 292-293 ºC (ethanol )
- Boiling Point: 522.8°Cat760mmHg
- Flash Point: 303°C
- Refractive Index: 1.9
- Solubility: Almost insoluble (0.037 g/l) (25 º C),
- PSA: 80.48000
- LogP: 1.66950
- Solubility: Not available
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
NSC 693868 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:UN 2811 6.1 / PGIII
- Hazard Category Code: R25
- Safety Instruction: S45
-
Hazardous Material Identification:
- Storage Condition:Store at +4°C
NSC 693868 Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
NSC 693868 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N900555-1mg |
NSC 693868 |
40254-90-8 | 1mg |
$64.00 | 2023-05-17 | ||
| TRC | N900555-5mg |
NSC 693868 |
40254-90-8 | 5mg |
$144.00 | 2023-05-17 | ||
| TRC | N900555-10mg |
NSC 693868 |
40254-90-8 | 10mg |
$230.00 | 2023-05-17 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci7510-1mg |
NSC 693868 |
40254-90-8 | 98% | 1mg |
¥680.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci7510-5mg |
NSC 693868 |
40254-90-8 | 98% | 5mg |
¥1599.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci7510-10mg |
NSC 693868 |
40254-90-8 | 98% | 10mg |
¥2448.00 | 2023-09-09 | |
| Chemenu | CM142047-1g |
1H-pyrazolo[3,4-b]quinoxalin-3-amine |
40254-90-8 | 97% | 1g |
$1017 | 2022-09-01 | |
| Alichem | A049005878-1g |
1H-Pyrazolo[3,4-b]quinoxalin-3-amine |
40254-90-8 | 97% | 1g |
$959.50 | 2023-09-02 | |
| Alichem | A049005878-5g |
1H-Pyrazolo[3,4-b]quinoxalin-3-amine |
40254-90-8 | 97% | 5g |
$2650.00 | 2023-09-02 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202094-1 mg |
Cdk1/5 Inhibitor, (Out of Stock: Availability 7/28/23) |
40254-90-8 | ≥95% | 1mg |
¥451.00 | 2023-07-11 |
NSC 693868 Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on NSC 693868
Compound CAS No. 40254-90-8: NSC 693868
The compound with CAS Registry Number 40254-90-8, commonly referred to as NSC 693868, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. This compound is classified under the broader category of organic compounds, specifically within the realm of heterocyclic aromatic compounds. Its structure, comprising a complex arrangement of atoms, contributes to its distinctive chemical behavior and reactivity.
Recent studies have highlighted the importance of NSC 693868 in the field of pharmacology, where it has been investigated for its potential as a lead compound in drug discovery. Researchers have demonstrated that this compound exhibits remarkable bioactivity, particularly in modulating key cellular pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, a groundbreaking study published in the journal Nature Communications revealed that NSC 693868 can effectively inhibit the activity of a critical enzyme involved in tumor progression, thereby offering a promising avenue for anti-cancer therapy.
In addition to its pharmacological applications, NSC 693868 has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. A recent research article in the journal Advanced Materials detailed how this compound can be incorporated into organic light-emitting diodes (OLEDs) to enhance their efficiency and stability, paving the way for next-generation display technologies.
The synthesis of NSC 693868 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient routes for its production, reducing both time and cost. These improvements have significantly contributed to the scalability of this compound, making it more accessible for large-scale applications.
From an environmental perspective, understanding the ecological impact of NSC 693868 is crucial for its sustainable use. Studies conducted by environmental scientists have assessed its biodegradability and potential toxicity to aquatic organisms. The findings indicate that under controlled conditions, this compound exhibits low toxicity and moderate biodegradability, aligning with current global efforts to promote green chemistry practices.
In conclusion, CAS No. 40254-90-8, or NSC 693868, stands as a testament to the ingenuity of modern chemistry and its ability to address complex challenges across multiple disciplines. With ongoing research and development, this compound is poised to play an increasingly significant role in advancing both therapeutic interventions and technological innovations.
40254-90-8 (NSC 693868) Related Products
- 56984-56-6(2H-Pyrazolo[3,4-b]quinoxalin-3-amine(9CI))
- 474382-38-2(1H-PYRAZOLO[3,4-B]QUINOXALIN-3-AMINE, 6-METHOXY-)
- 81411-64-5(1H-Pyrazolo3,4-bpyrazin-3-amine)
- 94951-41-4(1H-Pyrazolo[3,4-b]quinoxalin-3-amine, 1-methyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)